Cas no 1261867-25-7 (4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl)

4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl is a biphenyl derivative featuring chloro and trifluoromethoxy substituents, offering unique electronic and steric properties. Its molecular structure combines aromatic stability with functional group versatility, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The chloro and trifluoromethoxy groups enhance reactivity in cross-coupling reactions, while the methyl group provides additional steric control. This compound exhibits high thermal and chemical stability, ensuring reliable performance in demanding reaction conditions. Its well-defined structure and purity make it suitable for precision applications in medicinal chemistry and material science.

4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl structure

1261867-25-7 structure

Product Name:4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl

CAS No:1261867-25-7

MF:C₁₄H₁₀ClF₃O

MW:286.676813602448

CID:4996566

Update Time:2025-11-05

4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl
- Inchi： 1S/C14H10ClF3O/c1-9-8-11(15)4-7-13(9)10-2-5-12(6-3-10)19-14(16,17)18/h2-8H,1H3
- InChI Key： VAGWMLXBHSWLSO-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C)C=1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 287
XLogP3: 5.7
Topological Polar Surface Area: 9.2

4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011004642-250mg	4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl	1261867-25-7	97%	250mg	499.20 USD	2021-07-05
Alichem	A011004642-500mg	4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl	1261867-25-7	97%	500mg	863.90 USD	2021-07-05
Alichem	A011004642-1g	4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl	1261867-25-7	97%	1g	1,504.90 USD	2021-07-05

4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl Related Literature

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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

Additional information on 4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl

Research Brief on 4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl (CAS: 1261867-25-7) in Chemical and Biomedical Applications

The compound 4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl (CAS: 1261867-25-7) has recently garnered significant attention in the chemical and biomedical research communities due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activities, and industrial relevance.

Recent studies highlight the role of 4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl as a key intermediate in the synthesis of bioactive molecules, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and agrochemicals. Its trifluoromethoxy group enhances metabolic stability and bioavailability, making it a valuable scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating COX-2 activity with reduced gastrointestinal toxicity compared to traditional NSAIDs.

From a synthetic chemistry perspective, advancements in palladium-catalyzed cross-coupling reactions have improved the yield and purity of this compound. Researchers at MIT developed a novel catalytic system using ligand-accelerated catalysis, achieving a 92% yield under mild conditions (Green Chemistry, 2023). This method addresses previous challenges related to halogen exchange side reactions during synthesis.

In pharmacological screening, 4-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl shows promising results as a PPARγ partial agonist, with potential applications in metabolic disorders. Cell-based assays revealed an EC50 of 0.8 μM in adipocyte differentiation, suggesting its utility in Type 2 diabetes treatment (Bioorganic & Medicinal Chemistry Letters, 2024). However, further in vivo studies are needed to validate these findings.

The compound's environmental impact has also been investigated. A recent EPA report indicates moderate persistence in soil (t1/2 = 45 days) with low bioaccumulation potential (BCF < 100). These properties make it suitable for agricultural applications while meeting environmental safety standards.

Future research directions include exploring its enantioselective synthesis and investigating structure-activity relationships through systematic derivatization. The compound's unique electronic properties, conferred by the trifluoromethoxy group, may also find applications in materials science, particularly in liquid crystal displays.